Cas no 1805332-89-1 (Methyl 2,4-difluoro-5-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2,4-difluoro-5-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805332-89-1
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4849938
• Update Time: 2025-05-22

Methyl 2,4-difluoro-5-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-difluoro-5-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C8H5F4NO2/c1-15-8(14)4-5(9)3(6(10)11)2-13-7(4)12/h2,6H,1H3
• InChI Key： YAHYHAVYOYHAOF-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=C(N=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2,4-difluoro-5-(difluoromethyl)pyridine-3-carboxylate

Comprehensive Guide to Methyl 2,4-difluoro-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805332-89-1)

Methyl 2,4-difluoro-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805332-89-1) is a specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and carboxylate functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining fluorine atoms with a pyridine core, enhances its reactivity and applicability in modern synthetic chemistry.

The growing demand for fluorinated compounds in drug discovery and crop protection has positioned Methyl 2,4-difluoro-5-(difluoromethyl)pyridine-3-carboxylate as a critical building block. Researchers frequently inquire about its synthesis methods, solubility properties, and stability under various conditions, reflecting its importance in industrial and academic settings. Its CAS number, 1805332-89-1, is often searched in chemical databases for purity specifications and supplier details.

One of the key advantages of this compound lies in its ability to act as a precursor for heterocyclic compounds, which are pivotal in designing new-generation pharmaceuticals. For instance, its pyridine-3-carboxylate moiety is frequently exploited to develop kinase inhibitors and antimicrobial agents. Recent studies highlight its role in optimizing drug bioavailability and metabolic stability, addressing common challenges in medicinal chemistry.

In agrochemical applications, Methyl 2,4-difluoro-5-(difluoromethyl)pyridine-3-carboxylate contributes to the development of environmentally friendly pesticides. The incorporation of fluorine atoms improves the compound’s lipophilicity and target-binding affinity, making it effective at lower doses. This aligns with the industry’s shift toward sustainable farming practices, a topic widely discussed in scientific forums and regulatory circles.

From a commercial perspective, the market for fluorinated pyridine derivatives is expanding, driven by their utility in high-value chemical synthesis. Suppliers and manufacturers often emphasize the compound’s high purity grades (e.g., >98%) and compliance with Good Manufacturing Practices (GMP). Analytical techniques such as HPLC and NMR are routinely employed to verify its quality, ensuring consistency across batches.

Safety and handling protocols for Methyl 2,4-difluoro-5-(difluoromethyl)pyridine-3-carboxylate are another area of interest. While not classified as hazardous under standard regulations, proper storage conditions (e.g., cool, dry environments) are recommended to maintain its integrity. Researchers also seek guidance on compatible solvents (e.g., DMSO, acetonitrile) for experimental use, underscoring the need for detailed technical documentation.

In summary, Methyl 2,4-difluoro-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805332-89-1) exemplifies the intersection of innovation and practicality in fluorinated chemistry. Its applications span life sciences, material engineering, and beyond, making it a subject of ongoing exploration. As industries prioritize efficient synthesis routes and eco-friendly solutions, this compound is poised to remain a focal point in advanced research and development.